Cas no 1246213-26-2 (2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)acetonitrile)

• Product name: 2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)acetonitrile
• CAS No: 1246213-26-2
• MF: C₁₉H₂₁NO
• MW: 279.37614
• CID: 842800
• PubChem ID: 59544147

2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Benzyloxy)-5-(tert-butyl)phenyl)acetonitrile
• 2-(5-tert-butyl-2-phenylmethoxyphenyl)acetonitrile
• Benzeneacetonitrile, 5-(1,1-dimethylethyl)-2-(phenylmethoxy)-
• 1246213-26-2
• SCHEMBL784604
• DTXSID40732338
• O10450
• [2-(Benzyloxy)-5-tert-butylphenyl]acetonitrile

• Inchi： InChI=1S/C19H21NO/c1-19(2,3)17-9-10-18(16(13-17)11-12-20)21-14-15-7-5-4-6-8-15/h4-10,13H,11,14H2,1-3H3
• InChI Key： YGOZGKHSIJHOJN-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC=C(C(=C1)CC#N)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 279.162314293g/mol
• Monoisotopic Mass: 279.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33Ų
• XLogP3: 4.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides